Cas no 102710-70-3 (Butanoic acid, 3-hydroperoxy-3-methyl-2-methylene-, methyl ester)

• Product name: Butanoic acid, 3-hydroperoxy-3-methyl-2-methylene-, methyl ester
• CAS No: 102710-70-3
• MF: C₇H₁₂O₄
• MW: 160.167782783508
• CID: 1133210
• PubChem ID: 71332855

Butanoic acid, 3-hydroperoxy-3-methyl-2-methylene-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 3-hydroperoxy-3-methyl-2-methylene-, methyl ester
• methyl 3-hydroperoxy-3-methyl-2-methylidenebutanoate
• 102710-70-3
• DTXSID40761224

• Inchi： InChI=1S/C7H12O4/c1-5(6(8)10-4)7(2,3)11-9/h9H,1H2,2-4H3
• InChI Key： UXFPBYWAPZSFAM-UHFFFAOYSA-N
• SMILES： CC(C)(C(=C)C(=O)OC)OO

Computed Properties

• Exact Mass: 160.07356
• Monoisotopic Mass: 160.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8Ų
• XLogP3: 0.5

Experimental Properties

• PSA: 55.76